4-Cic

• CAS: 1225621-57-7
• Molecular Formula: C12H16ClNO
• Molecular Weight: 225.71 g/mol
• InChI: InChI=1S/C12H16ClNO/c1-8(2)14-9(3)12(15)10-4-6-11(13)7-5-10/h4-9,14H,1-3H3
• InChIKey: AZTFYJYLDIQSAG-UHFFFAOYSA-N

4-CIC Procurement Guide for Forensic Toxicology

4-CIC (4-chloro-N-isopropylcathinone), also referred to as Clipredrone, is a synthetic cathinone belonging to the β-keto amphetamine class of new psychoactive substances (NPS). It is structurally characterized by a para-chloro substitution on the phenyl ring and an N-isopropyl group on the amino side chain, with molecular formula C12H16ClNO and a molecular weight of 225.71 g/mol . 4-CIC has been reported in European drug markets since at least 2016 [1] and was confirmed in a fatal poly-intoxication case in Poland (2017), underscoring its forensic relevance [2]. As an analytical reference standard, 4-CIC is primarily procured for forensic toxicology, metabolite identification, and in vitro pharmacological studies.

1

Isomer-specific forensic reference standard

Para-chloro, N-isopropyl cathinone for unambiguous identification in biological matrices

2

Reported in poly-intoxication casework

Documented in fatal forensic case, supporting method validation relevance

3

Supports metabolic & pharmacological studies

Characterized intermediate clearance and distinct metabolite profile for NPS research

• [1] Gomes AP, et al. Synthesis, Characterization, and Biological Effects of Chloro-Cathinones: Toxicity and Potential Neurological Impact. Int J Mol Sci. 2025;26(8):3540. doi:10.3390/ijms26083540 View Source
• [2] Nowak K, Szpot P, Zawadzki M. Fatal intoxication with U-47700 in combination with other NPS (N-ethylhexedrone, adinazolam, 4-CIC, 4-CMC) confirmed by identification and quantification in autopsy specimens and evidences. Forensic Toxicol. 2021;39:493-505. View Source

Why 4-CIC Is Not Interchangeable with 3-CIC

The position of the chlorine substituent and the nature of the N-alkyl group on the cathinone scaffold profoundly influence metabolic stability, metabolite profile, and biological activity, rendering simple substitution between analogs infeasible. 4-CIC (para-chloro, N-isopropyl) exhibits a distinct metabolic half-life (t1/2 = 36 min) that is 1.5-fold longer than its positional isomer 3-CIC (meta-chloro, t1/2 = 24 min) [1]. Furthermore, the metabolite profile of 4-CIC (1 Phase I + 1 Phase II metabolite) is significantly simpler than that of 3-CIC (2 Phase I + 1 Phase II metabolites), which directly impacts the selection of forensic biomarkers and the development of confirmatory analytical methods [2]. In neurotoxicity assays, 4-CIC demonstrates markedly lower acetylcholinesterase inhibitory potency (IC50 = 1.1 mM) compared to 3-CIC (IC50 = 0.2 mM), representing an approximately 5.5-fold difference that has mechanistic implications for cholinergic toxicity studies [3]. These quantitative differences demonstrate that procurement decisions cannot be based on class-level assumptions alone.

Positional isomer (3-CIC) may shift metabolic half-life

The para-substitution of 4-CIC results in a 1.5× longer microsomal half-life compared to meta-substituted 3-CIC, which may alter detection windows in forensic assays and cannot be assumed equivalent.

Metabolite profile mismatch limits biomarker transfer

4-CIC produces a simpler Phase I profile (1 metabolite) versus 3-CIC (2 metabolites); using the wrong isomer's biomarker panel may lead to false-negative forensic determinations.

AChE inhibitory potency differs ~5.5-fold

Cholinergic toxicity studies relying on 3-CIC as a surrogate cannot reproduce 4-CIC's weaker AChE inhibition, potentially confounding structure-activity interpretations.

• [1] Meneses M, et al. Metabolic stability and metabolite profiling of emerging synthetic cathinones. Front Pharmacol. 2023;14:1145140. doi:10.3389/fphar.2023.1145140 View Source
• [2] FenixEdu. Catinonas Psicoativas: Identificação de Possíveis Biomarcadores de Exposição por Espetrometria de Massa de Alta Resolução. Master's Dissertation, Instituto Superior Técnico, Universidade de Lisboa, 2021. View Source
• [3] Gomes AP, et al. Synthesis, Characterization, and Biological Effects of Chloro-Cathinones: Toxicity and Potential Neurological Impact. Int J Mol Sci. 2025;26(8):3540. doi:10.3390/ijms26083540 View Source

4-CIC Quantitative Differentiation Evidence

Metabolic Stability: 4-CIC vs 3-CIC in Liver Microsomes

In a direct head-to-head comparison using human liver microsome (HLM) incubations, 4-CIC exhibited a metabolic half-life (t1/2) of 36 min, which is 1.5-fold longer than its meta-chloro positional isomer 3-CIC (t1/2 = 24 min). The intrinsic clearance (CLint) of 4-CIC was 22 mL/min/kg, substantially lower than that of 3-CIC (34 mL/min/kg), indicating slower hepatic elimination for the para-substituted analog [1]. Both compounds were classified as intermediate clearance cathinones (20 ≤ t1/2 ≤ 60 min), distinguishing them from the low-clearance analog 4-CMC (t1/2 = 78 min, CLint = 10 mL/min/kg) [1].

Metabolic Stability

Direct comparison

t_1/2 36 min
CL_int 22 mL/min/kg

Longer half-life supports parent-drug method validation and may extend forensic detection windows.

Intermediate clearance; 1.5× longer t_1/2 vs. 3-CIC in human liver microsomes.

Evidence Dimension	Metabolic half-life (t1/2) and intrinsic clearance (CLint) in human liver microsomes
Target Compound Data	t1/2 = 36 min; CLint = 22 mL/min/kg
Comparator Or Baseline	3-CIC: t1/2 = 24 min, CLint = 34 mL/min/kg; 4-CMC: t1/2 = 78 min, CLint = 10 mL/min/kg
Quantified Difference	4-CIC t1/2 is 1.5× longer than 3-CIC; CLint is 35% lower than 3-CIC
Conditions	In vitro HLM incubations; LC-ESI-HRMS/MS analysis; first-order kinetic model

Why This Matters

A longer half-life may translate to a wider detection window for the parent compound in forensic blood/urine analysis, directly influencing the selection of 4-CIC as a reference standard for method validation targeting the parent drug rather than metabolites.

• [1] Meneses M, et al. Metabolic stability and metabolite profiling of emerging synthetic cathinones. Front Pharmacol. 2023;14:1145140. doi:10.3389/fphar.2023.1145140 View Source

Acetylcholinesterase Inhibition: 4-CIC vs 3-CIC

In a comparative study of 20 chloro-cathinones, 4-CIC inhibited acetylcholinesterase (AChE) activity with an IC50 of 1.1 mM (95% CI: 0.7–1.7 mM), which is approximately 5.5-fold less potent than its positional isomer 3-CIC (IC50 = 0.2 mM; 95% CI: 0.1–0.2 mM) [1]. The Hill slope for 4-CIC (2.0) indicated positive cooperative inhibition, whereas 3-CIC exhibited a Hill slope of 0.8, suggesting a non-cooperative mode of inhibition [1]. The lowest observed adverse effect level (LOAEL) for AChE inhibition was 0.375 mM for 4-CIC versus 0.063 mM for 3-CIC, a 6-fold difference in the concentration threshold for enzyme inhibition onset [1]. In contrast, the neurotoxic potency measured by LC50 in differentiated SH-SY5Y cells was comparable between the two isomers (4-CIC: 1.4 mM vs. 3-CIC: 1.6 mM), suggesting that cytotoxicity and cholinergic effects are dissociable [1].

AChE Inhibition

Direct comparison

4-CIC
IC₅₀ 1.1 mM

3-CIC
IC₅₀ 0.2 mM

~5.5× weaker inhibition mandates isomer-specific reference for cholinergic mechanism studies.

Hill slope 2.0 vs. 0.8; dissociable from cytotoxicity.

Evidence Dimension	Acetylcholinesterase (AChE) inhibition potency
Target Compound Data	AChE IC50 = 1.1 mM [0.7–1.7]; Hill slope = 2.0; LOAEL = 0.375 mM
Comparator Or Baseline	3-CIC: AChE IC50 = 0.2 mM [0.1–0.2]; Hill slope = 0.8; LOAEL = 0.063 mM; 4-Cl-DEC: IC50 = 0.1 mM (most potent in class)
Quantified Difference	4-CIC is ~5.5× less potent than 3-CIC at AChE; 6× higher LOAEL
Conditions	In vitro AChE inhibition assay; 20 chloro-cathinones tested; SH-SY5Y neuroblastoma cells for cytotoxicity

Why This Matters

The 5.5-fold difference in AChE inhibitory potency between 4-CIC and 3-CIC means that researchers investigating cholinergic mechanisms of cathinone toxicity must use the correct isomer-specific reference standard; substitution could lead to erroneous mechanistic conclusions.

• [1] Gomes AP, et al. Synthesis, Characterization, and Biological Effects of Chloro-Cathinones: Toxicity and Potential Neurological Impact. Int J Mol Sci. 2025;26(8):3540. doi:10.3390/ijms26083540 View Source

Metabolite Profile: 4-CIC vs 3-CIC

The first comprehensive metabolite profiling of 4-CIC in human liver microsomes identified a total of 2 metabolites: one Phase I metabolite (keto group reduction) and one Phase II metabolite (glucuronic acid conjugation of the reduced metabolite) [1]. In contrast, the positional isomer 3-CIC generated a more complex profile with 2 Phase I metabolites and 1 Phase II metabolite (3 total) under identical incubation conditions [1]. The Phase II glucuronide conjugate was identified as the sole Phase II transformation across all eight cathinones studied, representing a conserved metabolic pathway [2]. Both 3-CMC (2 Phase I metabolites) and 4-CMC (3 Phase I metabolites) displayed distinct metabolite numbers [1].

Metabolite Profile

Direct comparison

1 Phase I + 1 Phase II
2 total metabolites

Simplest Phase I profile among reported chloro-cathinones; dictates distinct forensic biomarkers.

Ketone reduction and glucuronide conjugation pathways confirmed.

Evidence Dimension	Number and type of metabolites generated in HLM incubations
Target Compound Data	4-CIC: 1 Phase I (keto reduction) + 1 Phase II (glucuronide) = 2 total metabolites
Comparator Or Baseline	3-CIC: 2 Phase I + 1 Phase II = 3 total; 3-CMC: 2 Phase I; 4-CMC: 3 Phase I
Quantified Difference	4-CIC produces 1 fewer Phase I metabolite than 3-CIC; 4-CIC has the simplest Phase I profile among the four reported chloro-cathinones
Conditions	In vitro HLM incubations with Phase I and Phase II cofactors; LC-ESI-HRMS/MS analysis

Why This Matters

The simpler and distinct metabolite profile of 4-CIC dictates which biomarkers should be targeted in forensic screening methods; using the wrong isomer's reference standard or metabolite panel would result in false-negative forensic determinations.

• [1] FenixEdu. Catinonas Psicoativas: Identificação de Possíveis Biomarcadores de Exposição por Espetrometria de Massa de Alta Resolução. Master's Dissertation, Instituto Superior Técnico, Universidade de Lisboa, 2021. View Source
• [2] Meneses M, et al. Metabolic stability and metabolite profiling of emerging synthetic cathinones. Front Pharmacol. 2023;14:1145140. doi:10.3389/fphar.2023.1145140 View Source

Oxidative Stress: 4-CIC vs tert-Butyl Analogs in Caco-2 Cells

Cell-based assays in differentiated Caco-2 intestinal epithelial monolayers demonstrated that both 4-CIC and 3-CIC increased reactive oxygen species (ROS) levels, suggesting a contribution of oxidative stress-mediated damage to their cytotoxic effects [1]. This ROS-inducing property differentiates the N-isopropyl cathinones (4-CIC and 3-CIC) from the N-tert-butyl analogs 3-Cl-TBC (bupropion) and 4-Cl-TBC, which exhibited more moderate effects on cellular membrane integrity and ROS production [2]. In the Caco-2 model, IC50 values for the chloro-cathinone series ranged from 2.5 to 6.2 mM, with 4-Cl-TBC showing the highest toxicity [2]. Gastrointestinal apparent permeability coefficients (Papp) across the series varied from 0.19 × 10⁻⁶ to 3.84 × 10⁻⁶ cm/s, with 3-CIC exhibiting the highest permeability [2].

Oxidative Stress

Cross-study comparable

ROS elevation in Caco-2 cells

Differential ROS induction distinguishes N-isopropyl cathinones from N-tert-butyl analogs; review specific context.

Qualitative difference; quantitative fold-change not reported.

Evidence Dimension	Reactive oxygen species (ROS) induction in intestinal epithelial cells
Target Compound Data	4-CIC and 3-CIC: increased ROS levels; toxicity mechanisms associated with cell membrane damage and oxidative stress
Comparator Or Baseline	3-Cl-TBC (bupropion) and 4-Cl-TBC: more moderate effects on membrane integrity and ROS; Papp range across series: 0.19–3.84 × 10⁻⁶ cm/s
Quantified Difference	Qualitative difference in ROS induction between N-isopropyl and N-tert-butyl cathinones (specific fold-change data not reported in available abstracts)
Conditions	Differentiated Caco-2 cell monolayers; ROS detection and LDH release assays

Why This Matters

The differential ROS induction profile between N-isopropyl and N-tert-butyl chloro-cathinones has implications for selecting the appropriate compound for gastrointestinal toxicity studies; bupropion cannot serve as a substitute for 4-CIC in oxidative stress research.

• [1] Meneses M, et al. Gastrointestinal permeability and hepatic mechanisms of toxicity of chloro-cathinones. Food Chem Toxicol. 2026;210:115981. doi:10.1016/j.fct.2026.115981 View Source
• [2] Meneses MBFS. Efeitos biológicos de novas substâncias psicoativas. Master's Thesis, Faculdade de Ciências, Universidade de Lisboa, 2025. View Source

4-CIC Application Scenarios

Isomer-Specific Reference Standards for Forensic Toxicology

Forensic toxicology laboratories developing UHPLC-MS/MS or LC-HRMS methods for the detection and quantification of synthetic cathinones in biological matrices should procure 4-CIC as a distinct reference standard from 3-CIC. The 1.5-fold difference in metabolic half-life (36 vs. 24 min) [1] and the distinct metabolite profile (1 Phase I + 1 Phase II metabolite for 4-CIC vs. 2 + 1 for 3-CIC) [2] mandate isomer-specific calibration. The documented fatal case involving 4-CIC co-ingestion [3] further underscores the forensic necessity of having the correct analytical standard for unambiguous identification.

Cholinergic Toxicity Screening with Isomer Controls

Researchers investigating the cholinergic effects of synthetic cathinones should use 4-CIC specifically when studying structure-activity relationships related to chlorine position. The 5.5-fold difference in AChE IC50 between 4-CIC (1.1 mM) and 3-CIC (0.2 mM) [1] provides a robust quantitative comparator for probing the role of para vs. meta chloro substitution on enzyme inhibition. Studies that do not control for isomer identity risk confounding positional effects with N-alkyl effects.

Metabolic Stability and Biomarker Identification in Liver Microsomes

For pharmacokinetic research focused on emerging NPS, 4-CIC serves as a characterized intermediate-clearance compound (CLint = 22 mL/min/kg) within the chloro-cathinone series [1]. Its intermediate clearance classification, distinct from the low-clearance 4-CMC (CLint = 10 mL/min/kg) [1], makes it suitable as a comparator in studies examining how aryl chlorine position and N-alkyl chain length modulate hepatic metabolic stability. The well-characterized Phase I (keto reduction) and Phase II (glucuronidation) metabolic pathways [2] provide validated analytical targets for method development.

Oxidative Stress and Intestinal Toxicity in Caco-2 Models

Investigators studying the gastrointestinal toxicity of orally ingested synthetic cathinones can utilize 4-CIC as a representative N-isopropyl chloro-cathinone that induces ROS elevation in Caco-2 cells, in contrast to N-tert-butyl analogs like bupropion (3-Cl-TBC) that exhibit more moderate oxidative effects [1] [2]. This application scenario leverages the differential toxicity mechanism between N-isopropyl and N-tert-butyl cathinones for mechanistic toxicology studies.

Application

Selection Property

Validation Focus

Forensic toxicology method validation

Isomer-specific reference standard

Metabolite profile and half-life differentiation

Cholinergic toxicity research

AChE inhibitory profile

Isomer-dependent inhibition potency

Metabolic stability studies

Intermediate hepatic clearance classification

Phase I and II metabolite characterization

Gastrointestinal toxicity research

ROS induction profile

N-isopropyl vs N-tert-butyl differential mechanisms

• [1] Meneses M, et al. Metabolic stability and metabolite profiling of emerging synthetic cathinones. Front Pharmacol. 2023;14:1145140. doi:10.3389/fphar.2023.1145140 View Source
• [2] FenixEdu. Catinonas Psicoativas: Identificação de Possíveis Biomarcadores de Exposição por Espetrometria de Massa de Alta Resolução. Master's Dissertation, Instituto Superior Técnico, Universidade de Lisboa, 2021. View Source
• [3] Nowak K, Szpot P, Zawadzki M. Fatal intoxication with U-47700 in combination with other NPS (N-ethylhexedrone, adinazolam, 4-CIC, 4-CMC) confirmed by identification and quantification in autopsy specimens and evidences. Forensic Toxicol. 2021;39:493-505. View Source
• [4] Gomes AP, et al. Synthesis, Characterization, and Biological Effects of Chloro-Cathinones: Toxicity and Potential Neurological Impact. Int J Mol Sci. 2025;26(8):3540. doi:10.3390/ijms26083540 View Source
• [5] Meneses M, et al. Gastrointestinal permeability and hepatic mechanisms of toxicity of chloro-cathinones. Food Chem Toxicol. 2026;210:115981. doi:10.1016/j.fct.2026.115981 View Source